Cas no 61667-75-2 (Ethanone, 1-(5-benzoyl-2-methyl-3-furanyl)-)

• Product Name: Ethanone, 1-(5-benzoyl-2-methyl-3-furanyl)-
• CAS No: 61667-75-2
• MF: C₁₄H₁₂O₃
• MW: 228.243284225464
• CID: 470789
• PubChem ID: 12334454
• Update Time: 2025-04-19

Ethanone, 1-(5-benzoyl-2-methyl-3-furanyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(5-benzoyl-2-methyl-3-furanyl)-
• 1-(5-benzoyl-2-methylfuran-3-yl)ethanone
• 61667-75-2
• 1-(5-Benzoyl-2-methylfuran-3-yl)ethan-1-one
• DTXSID50491045

• Inchi： 1S/C14H12O3/c1-9(15)12-8-13(17-10(12)2)14(16)11-6-4-3-5-7-11/h3-8H,1-2H3
• InChI Key： PZLLQRADWGBBFM-UHFFFAOYSA-N
• SMILES： O1C(C(C2C=CC=CC=2)=O)=CC(C(C)=O)=C1C

Computed Properties

• Exact Mass: 228.07866
• Monoisotopic Mass: 228.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• PSA: 47.28